(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-3-yl)propanoic acid

• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(furan-3-yl)propanoic acid
• InChI: InChI=1S/C22H19NO5/c24-21(25)20(11-14-9-10-27-12-14)23-22(26)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,12,19-20H,11,13H2,(H,23,26)(H,24,25)/t20-/m0/s1
• InChI Key: PBHGLUDWPTXGFD-FQEVSTJZSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=COC=C4)C(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC4=COC=C4)C(=O)O
• Molecular Formula: C22H19NO5
• Molecular Weight: 377.4 g/mol

Description

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-3-yl)propanoic acid, also known as Fmoc-Fur-OH, is a chemical compound that is widely used in scientific research. It is a derivative of the amino acid phenylalanine, and is commonly used in peptide synthesis.

Scientific Research Applications

Enzyme-activated Surfactants for Carbon Nanotubes

N-Fluorenyl-9-methoxycarbonyl-protected amino acids, similar to the compound , have been utilized as surfactants for carbon nanotubes. Their interactions are modeled using quantum mechanical computations, leading to the creation of homogeneous aqueous nanotube dispersions on-demand under constant and physiological conditions (Cousins et al., 2009).

Analytical Chemistry: Mass Spectrometry

The compound's derivatives, specifically fluorescamine derivatives of amino acids and peptides, play a significant role in analytical chemistry. They can be identified from mass spectra, aiding in the determination of N-terminal amino acids of peptides (Pritchard et al., 1975).

Synthesis of Oligomers Derived from Amide-linked Neuraminic Acid Analogues

N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids derived from alpha-O-methoxy- and 2,3-dehydroneuraminic acids have been prepared. This enabled the efficient synthesis of oligomers with potential applications in drug discovery and materials science (Gregar & Gervay-Hague, 2004).

Chiroptical Properties in Configurational Studies

The compound and its related derivatives are critical in studying chiroptical properties, offering insights into the configurational analysis of amino acids, esters, and dipeptides. This has implications for understanding molecular chirality in various biochemical contexts (Toome & Wegrzynski, 1990).

Protective Groups in Peptide Synthesis

N,O-Bis-Fmoc (fluoren-9-ylmethoxycarbonyl) derivatives of amino acids are utilized as intermediates for peptides with reversibly protected peptide bonds. This methodology is crucial in peptide synthesis, especially for 'difficult sequences' (Johnson et al., 1993).